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Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
Aminobenzophenone (4-ABP) in water and various organic solvents. The information is
curated for professionals in research and development who require precise data and
methodologies for their work with this compound.

Quantitative Solubility Data

The solubility of 4-Aminobenzophenone is a critical parameter in its application, influencing
everything from reaction kinetics to formulation and bioavailability. Below is a summary of
available quantitative and qualitative solubility data.

Table 1: Solubility of 4-Aminobenzophenone in Various Solvents
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Chemical - Temperature o
Solvent Solubility Citation
Formula (°C)
Water H20 0.1g/100 mL Not Specified [1]
Limited/Sparingly .
Water H20 Not Specified [2]
Soluble
Ethyl Acetate CaHs0O2 17 g/ 100 mL Ambient
Ethanol C2HsOH 10 g /100 mL Ambient
0-Xylene CsH1o 1g/100 mL Ambient
Chloroform CHCIs Soluble Not Specified [3]
Dichloromethane  CH2Cl2 Soluble Not Specified [3]
Dimethyl
Sulfoxide C2He0OS Soluble Not Specified [3]
(DMSO)
Acetone C3HeO Soluble Not Specified [3]
Ether (C2H5)20 Soluble Not Specified [4]
Alcohol R-OH Soluble Not Specified [4]

Note: "Soluble" indicates that the source stated solubility without providing specific quantitative
values. "Ambient" temperature is generally considered to be in the range of 20-25 °C.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method

The following is a detailed methodology for determining the solubility of 4-
Aminobenzophenone in a given solvent using the gravimetric method. This method is reliable
for obtaining precise quantitative solubility data.[5][6][7]

|. Materials

* 4-Aminobenzophenone (high purity)
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Solvent of interest (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

Vials or flasks with secure closures

Drying oven

Desiccator

. Procedure

Preparation of Saturated Solution:

o Add an excess amount of 4-Aminobenzophenone to a known volume of the solvent in a
sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

o Place the sealed container in a thermostatic shaker or water bath set to the desired
temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure the solution reaches saturation.

Sample Withdrawal and Filtration:

o Once equilibrium is reached, cease agitation and allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
syringe to maintain the experimental temperature.

o Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry
container. Filtration is critical to remove any undissolved microcrystals.

Solvent Evaporation:
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o

Weigh the container with the filtered saturated solution to determine the mass of the
solution.

Carefully evaporate the solvent from the solution. This can be achieved by placing the
container in a drying oven at a temperature below the boiling point of the solvent and the
melting point of 4-Aminobenzophenone (m.p. 121-124 °C). A gentle stream of nitrogen
can be used to accelerate evaporation.

Continue the drying process until a constant weight of the solid residue (4-
Aminobenzophenone) is achieved.

e Data Calculation:

o

Let M1 be the mass of the empty container.

Let Mz be the mass of the container with the saturated solution.

Let Ms be the mass of the container with the dried 4-Aminobenzophenone residue.
The mass of the dissolved 4-Aminobenzophenone is (Ms - M1).

The mass of the solvent is (M2 - Ms).

The solubility can then be expressed in various units, such as g/100 g of solvent or g/100
mL of solvent (if the density of the solvent at the experimental temperature is known).

Experimental Workflow: Synthesis of 4-
Benzoylbenzenediazonium Chloride

4-Aminobenzophenone can be converted to a diazonium salt through a diazotization reaction,

a common and important transformation in organic synthesis.[8][9][10] The following diagram

illustrates the workflow for the synthesis of 4-benzoylbenzenediazonium chloride.
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Caption: Workflow for the synthesis of 4-benzoylbenzenediazonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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